1-(2-methoxyphenyl)-3-(4-((6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)urea

• IUPAC Name: 1-(2-methoxyphenyl)-3-[4-[[6-(3,4,5-trimethylpyrazol-1-yl)pyridazin-3-yl]amino]phenyl]urea
• InChI: InChI=1S/C24H25N7O2/c1-15-16(2)30-31(17(15)3)23-14-13-22(28-29-23)25-18-9-11-19(12-10-18)26-24(32)27-20-7-5-6-8-21(20)33-4/h5-14H,1-4H3,(H,25,28)(H2,26,27,32)
• InChI Key: KJVZXERJTFXHCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C)C2=NN=C(C=C2)NC3=CC=C(C=C3)NC(=O)NC4=CC=CC=C4OC)C
• Molecular Formula: C24H25N7O2
• Molecular Weight: 443.5 g/mol

Description

1-(2-methoxyphenyl)-3-(4-((6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)urea is a useful research compound. Its molecular formula is C24H25N7O2 and its molecular weight is 443.511. The purity is usually 95%.
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Scientific Research Applications

Antiproliferative Applications

Compounds with similar structural features have been explored for their antiproliferative effects against cancer cell lines. For instance, (imidazo[1,2-a]pyrazin-6-yl)ureas have shown cytostatic activity against non-small cell lung cancer cell lines by targeting the P53 gene, suggesting potential applications in cancer therapy (Bazin et al., 2016).

Enzyme Inhibition

Urea derivatives have also been synthesized and evaluated for their enzyme inhibition properties. For example, certain urea derivatives displayed inhibitory activity against urease, β-glucuronidase, and snake venom phosphodiesterase enzymes, and some showed in vitro anticancer activity (Mustafa et al., 2014).

Synthesis and Chemical Reactivity

Research on urea and thiourea derivatives emphasizes their utility in the synthesis of complex molecules and materials. For instance, substituted phenyl urea and thiourea silatranes have been synthesized and characterized, with studies focusing on their anion recognition properties and potential applications in materials science (Singh et al., 2016).